Cas no 1804749-36-7 (6-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 6-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804749-36-7
• MF: C₉H₇F₃N₂O₃
• MW: 248.158692598343
• CID: 4831821
• Update Time: 2025-05-25

6-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H7F3N2O3/c1-16-6-4-7(15)14-5(2-3-13)8(6)17-9(10,11)12/h4H,2H2,1H3,(H,14,15)
• InChI Key： BKOQHENHYXFXNH-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(NC=1CC#N)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 442
• XLogP3: 0.5
• Topological Polar Surface Area: 71.4

Additional information on 6-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 6-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804749-36-7)

6-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by its CAS number 1804749-36-7, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including hydroxyl, methoxy, and trifluoromethoxy substituents, as well as the acetonitrile moiety at the 2-position, makes this molecule a versatile intermediate in synthetic chemistry.

The compound's structure is particularly intriguing because it combines electron-withdrawing and electron-donating groups in a way that can influence its reactivity and biological activity. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made 6-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile a valuable building block in the development of novel therapeutic agents.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. For instance, studies have shown that pyridine-based compounds can exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The specific arrangement of functional groups in 6-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile suggests potential applications in targeting various disease pathways. Researchers have been exploring its derivatives to develop more effective and selective drugs.

One of the most promising areas of research involving 6-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile is in the development of small-molecule inhibitors for enzymes involved in cancer metabolism. Recent studies have highlighted the importance of enzymes such as tyrosine kinases and proteases in cancer progression. The structural features of this compound make it a suitable candidate for designing inhibitors that can disrupt these enzymatic pathways. Preliminary computational studies have indicated that modifications to this scaffold could lead to highly potent inhibitors with improved pharmacokinetic profiles.

Another area where 6-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile has shown promise is in the field of agrochemicals. Pyridine derivatives are commonly used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The unique combination of functional groups in this compound may enable the development of new agrochemicals with enhanced efficacy and environmental safety. Researchers are currently investigating its potential as a precursor for novel crop protection agents that can address emerging challenges in agriculture.

The synthesis of 6-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile is another area of active interest. Given its complex structure, optimizing synthetic routes to achieve high yields and purity is crucial for industrial applications. Advances in catalytic methods and green chemistry principles have enabled more efficient synthesis strategies for such compounds. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups with high precision. These developments not only improve the accessibility of 6-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile but also contribute to sustainable chemical manufacturing practices.

In conclusion, 6-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804749-36-7) represents a significant compound in modern chemical research with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features and functional groups make it a valuable intermediate for developing innovative drugs and crop protection agents. As research continues to uncover new therapeutic targets and synthetic methodologies, the potential applications of this compound are likely to expand further, reinforcing its importance in the chemical industry.